Cas no 154050-41-6 (Phenol, 3-(1,2,5-thiadiazol-3-yl)-)

• Product Name: Phenol, 3-(1,2,5-thiadiazol-3-yl)-
• CAS No: 154050-41-6
• MF: C₈H₆N₂OS
• MW: 178.211040019989
• CID: 1328048
• Update Time: 2024-08-18

Phenol, 3-(1,2,5-thiadiazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-(1,2,5-thiadiazol-3-yl)-

• Inchi： 1S/C8H6N2OS/c11-7-3-1-2-6(4-7)8-5-9-12-10-8/h1-5,11H
• InChI Key： PMKORYLCCLIWLP-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC(C2C=NSN=2)=C1

Computed Properties

• Exact Mass: 178.02018

Experimental Properties

• Density: 1.380±0.06 g/cm3(Predicted)
• Boiling Point: 358.8±25.0 °C(Predicted)
• PSA: 46.01
• pka: 8.95±0.10(Predicted)